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Compound of Interest

Compound Name:
2-Benzyloxy-5-

bromobenzylbromide

Cat. No.: B8595119 Get Quote

Disclaimer: Direct and specific data for "2-Benzyloxy-5-bromobenzylbromide" is not readily

available in the public domain. This guide provides a comprehensive overview of closely

related and structurally similar compounds, namely 2-Benzyloxy-5-bromobenzoic acid and 2-

Bromobenzyl bromide, to offer insights into the potential characteristics of the target molecule.

The information presented herein is intended for an audience of researchers, scientists, and

drug development professionals.

Core Chemical Properties
The properties of brominated benzyl derivatives are dictated by the interplay of the aromatic

ring, the bromine substituent, the benzyloxy group, and the reactive benzyl bromide moiety.

While specific quantitative data for 2-Benzyloxy-5-bromobenzylbromide is unavailable, the

following tables summarize the known properties of key related structures to provide a

comparative reference.

Table 1: Physicochemical Properties of Related
Compounds
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Property
2-Benzyloxy-5-
bromobenzoic acid

2-Bromobenzyl bromide

Molecular Formula C₁₄H₁₁BrO₃[1][2] C₇H₆Br₂[3]

Molecular Weight 307.14 g/mol [1][2] 249.93 g/mol [3][4][5]

Melting Point Not specified 29-32 °C[4][6]

Boiling Point Not specified 129 °C at 19 mmHg[4][6]

Solubility Soluble in methanol[1] Soluble in dioxane[4]

Appearance Not specified Solid[4]

Table 2: Spectroscopic and Computational Data
Property

2-Benzyloxy-5-
bromobenzoic acid

2-Bromobenzyl bromide

CAS Number 62176-31-2[1] 3433-80-5[3][4]

InChIKey
VIQAXGLEBKDMGC-

UHFFFAOYSA-N[2]

LZSYGJNFCREHMD-

UHFFFAOYSA-N[4]

Computed XLogP3 3.6[2] 3.2[5]

Hydrogen Bond Donor Count 1[2] 0[5]

Hydrogen Bond Acceptor

Count
3[2] 0[5]

Synthesis and Reactivity
The synthesis of these compounds typically involves bromination and etherification reactions

on a benzene ring precursor. The reactivity is largely governed by the benzyl bromide group,

which is a potent electrophile, and the substituents on the aromatic ring.

A plausible synthetic pathway for a compound like 2-Benzyloxy-5-bromobenzylbromide
would likely involve the bromination of a benzylic methyl group after establishing the benzyloxy

and bromo substituents on the aromatic ring.
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Reactivity Profile:
The bromoacetyl group, structurally similar to a benzyl bromide, is highly reactive in

nucleophilic substitution reactions.[7] This suggests that 2-Benzyloxy-5-bromobenzylbromide
would readily react with various nucleophiles. The benzyloxy group can also influence the

reactivity of the molecule.[7]

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Benzyloxy-5-bromobenzylbromide are

not available. However, a representative procedure for the synthesis of a related compound, 2-

Benzyloxy-5-bromobenzoic acid, is described below. This can provide a foundational

understanding of the reaction conditions and workup procedures that might be applicable.

Synthesis of 2-(Benzyloxy)-5-bromobenzoic acid[1]
This synthesis involves the hydrolysis of Benzyl 2-benzyloxy-5-bromobenzoate.

Materials:

Benzyl 2-benzyloxy-5-bromobenzoate (18 g, 45.3 mmol)

Methanol (50 mL)

Sodium hydroxide (7.25 g, 181 mmol)

Water (20.00 mL)

4N Hydrochloric acid

Ethyl acetate (EA)

Anhydrous sodium sulfate

Saturated brine

Procedure:

Dissolve Benzyl 2-benzyloxy-5-bromobenzoate in methanol.
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Add a solution of sodium hydroxide in water to the mixture.

Heat the reaction mixture to 60°C and stir for 2 hours.

After the reaction is complete, remove the solvent by rotary evaporation.

Dilute the residue with water and wash with ethyl acetate.

Separate the aqueous layer and acidify to a pH of 3 with 4N hydrochloric acid.

Extract the aqueous layer with ethyl acetate.

Combine the organic phases, wash with water and then with saturated brine.

Dry the organic phase over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the final product.

Yield: 13.46 g (97%)

Safety and Handling
Compounds containing benzyl bromide moieties are typically lachrymators and cause skin and

eye irritation.[5][8] They should be handled with appropriate personal protective equipment in a

well-ventilated fume hood.

General Hazards Associated with Related Compounds:

2-Benzyloxy-5-bromobenzoic acid: Harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[2]

2-Bromobenzyl bromide: Causes severe skin burns and eye damage.[5][6] It is also a

lachrymator.[5]

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.[8][9]

Use only outdoors or in a well-ventilated area.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobenzyl-bromide
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-801815&DocumentId=801815_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzyloxy_-5-bromobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobenzyl-bromide
https://www.fishersci.com/store/msds?partNumber=AC181791000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobenzyl-bromide
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-801815&DocumentId=801815_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.tcichemicals.com/BE/en/sds/B2118_EU_6N.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-801815&DocumentId=801815_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8595119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash skin thoroughly after handling.[8][9]

In case of contact with skin or eyes, rinse immediately with plenty of water.[9][10]

Potential Applications and Biological Activity
While no specific biological activity is reported for 2-Benzyloxy-5-bromobenzylbromide,

related structures have been investigated for their potential in medicinal chemistry and organic

synthesis.

Intermediate in Synthesis: Brominated aromatic esters serve as critical intermediates in the

synthesis of more complex organic molecules, including pharmaceuticals.[7]

Antimicrobial and Cytotoxic Activity: Some benzylidene-furanone derivatives, which can be

synthesized from related starting materials, have shown moderate cytotoxic activity against

various cancer cell lines.[11] The presence of a bromine atom on the benzyl group has been

noted to influence this activity.[11] Benzofuroxan hybrids have also demonstrated

antimicrobial and cytotoxic properties.[12]

Enzyme Inhibition: The reactivity of the bromoacetyl group suggests potential applications in

enzyme inhibition studies and for probing protein-ligand interactions.[7]
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Click to download full resolution via product page

Caption: Relationship between the target compound and its structurally similar analogs.

General Experimental Workflow for Organic Synthesis

Reaction Phase Workup & Purification
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Caption: A generalized workflow for a typical organic synthesis and purification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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